Ammonium hexachlorotellurate(IV)

• InChI: InChI=1S/Cl4Te.2ClH.2H3N/c1-5(2,3)4;;;;/h;2*1H;2*1H3
• InChI Key: PLVTVUGZXAOGKX-UHFFFAOYSA-N
• Canonical SMILES: [NH4+].[NH4+].[Cl-].[Cl-].Cl[Te](Cl)(Cl)Cl
• Molecular Formula: Cl6H8N2Te
• Molecular Weight: 376.4 g/mol
• CAS No.: 16893-14-4

Description

Ammonium hexachlorotellurate(IV) is an inorganic chemical compound with the chemical formula [NH4]2[TeCl6]. It forms yellow octahedral crystals about 0.1 mm in diameter and decomposes gradually in air. The compound contains the ammonium cations [NH4]+ and hexachlorotellurate (IV) anions [TeCl6]2−.

Molecular Structure Analysis

The molecular structure of Ammonium hexachlorotellurate(IV) consists of ammonium cations [NH4]+ and hexachlorotellurate (IV) anions [TeCl6]2−. The compound forms yellow octahedral crystals.

Physical and Chemical Properties Analysis

Ammonium hexachlorotellurate(IV) forms yellow octahedral crystals about 0.1 mm in diameter. It decomposes gradually in air. The molar mass of the compound is 376.38 g·mol −1.

Scientific Research Applications

• Vibrational Spectroscopy : Berg, Poulsen, and Bjerrum (1977) studied the far-infrared and Raman spectra of hexachlorotellurate (IV) salts, including ammonium hexachlorotellurate, at low temperatures. They identified specific Raman active modes and discussed phase transitions similar to those in other salts (Berg, Poulsen, & Bjerrum, 1977).

• Calorimetry and Phase Transitions : Kume et al. (1992) conducted calorimetric studies on ammonium hexachlorotellurate and its deuterated analogue at temperatures between 10 and 300 K. They observed phase transitions and suggested order-disorder mechanisms, highlighting an isotope effect in these transitions (Kume, Miyazaki, Matsuo, & Suga, 1992).

• Mössbauer and TGA Studies : Clark et al. (1980) explored the decomposition behavior of ammonium hexachlorotellurate using thermogravimetric analysis (TGA) and Mössbauer spectroscopy. Their study provided insights into the stability and decomposition pathways of these compounds (Clark, McWhinnie, Mallaki, Dance, & Jones, 1980).

• NMR Studies : Grabias and Piślewski (1998) measured the proton spin-lattice relaxation times in natural and partially deuterated ammonium hexachlorotellurate. Their findings contributed to understanding the behavior of ammonium ions in these compounds at various temperatures (Grabias & Piślewski, 1998).

• Isotope Effects : A study by Kume et al. (1991) using heat capacity and neutron powder diffraction techniques provided detailed insights into the phase transition behavior of ammonium hexachlorotellurate, emphasizing the strong isotope effect observed in these materials (Kume, Miyazaki, Matsuo, Suga, David, & Ibberson, 1991).

Safety and Hazards

While specific safety and hazard information for Ammonium hexachlorotellurate(IV) was not found, general safety measures for handling similar compounds include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition.

Future Directions

One of the relevant papers retrieved mentions that the cubic tetramethylammonium hexachlorotellurate salt undergoes a phase transition of supposed first order at a temperature near 110 K, corresponding to transitions known in analogous uranium and tin compounds. This suggests potential future directions in studying phase transitions in similar compounds.